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Compound of Interest

Compound Name: BD1063 dhydrochloride

Cat. No.: B030650 Get Quote

BD1063 Dihydrochloride Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive information on the long-term stability and storage of BD1063

dihydrochloride.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for solid BD1063 dihydrochloride?

A1: For long-term storage, it is recommended to store solid BD1063 dihydrochloride at -20°C

for up to 4 years. Some suppliers suggest that the solid can be stored at room temperature for

up to 12 months or at 4°C, sealed from moisture. For maximum stability, storage at -20°C is the

most conservative recommendation.

Q2: How should I store stock solutions of BD1063 dihydrochloride?

A2: Prepared stock solutions should be aliquoted to avoid repeated freeze-thaw cycles. For

aqueous solutions, it is not recommended to store them for more than one day. For solutions in

organic solvents, storage at -80°C for up to 6 months or at -20°C for up to 1 month is

recommended. Always store solutions tightly sealed and protected from moisture.

Q3: In which solvents is BD1063 dihydrochloride soluble?
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A3: BD1063 dihydrochloride is soluble in a variety of solvents. The solubility details are

provided in the table below. For aqueous solutions, ultrasonic treatment may be necessary to

achieve the maximum solubility.

Data Presentation
Table 1: Storage and Stability of BD1063 Dihydrochloride

Form
Storage
Temperature

Duration
Supplier
Recommendations

Solid Room Temperature Up to 12 months

One supplier suggests

ambient storage is

appropriate for short

and long term.

4°C Not specified

Recommended to be

sealed and kept away

from moisture.

-20°C ≥ 4 years

Considered the most

stable condition for

long-term storage.

Stock Solutions -20°C Up to 1 month
In solvent, sealed and

away from moisture.

-80°C Up to 6 months
In solvent, sealed and

away from moisture.

Not Recommended > 1 day
For aqueous

solutions.

Table 2: Solubility of BD1063 Dihydrochloride
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Solvent Solubility Concentration

Water 100 mg/mL 288.92 mM

PBS (pH 7.2) 10 mg/mL Not specified

DMSO 16 mg/mL Not specified

DMF 11 mg/mL Not specified

Ethanol 5 mg/mL Not specified

Troubleshooting Guide
Issue 1: Precipitation of BD1063 dihydrochloride from solution upon storage.

Possible Cause: The storage duration for the prepared solution has been exceeded, or the

storage temperature is not optimal. Aqueous solutions are particularly prone to instability.

Solution: It is always recommended to use freshly prepared solutions. If a solution must be

stored, ensure it is for the shortest possible time and at the recommended temperature

(-80°C for up to 6 months or -20°C for up to 1 month for organic stock solutions). If

precipitation occurs, gentle warming and sonication may help to redissolve the compound,

but it is advisable to prepare a fresh solution for critical experiments.

Issue 2: Inconsistent experimental results using the same batch of BD1063 dihydrochloride.

Possible Cause: Potential degradation of the compound. BD1063 contains a piperazine

moiety, which can be susceptible to oxidation and thermal degradation. The dichlorophenyl

group is generally stable but can undergo photolysis in solution.

Solution:

Minimize Light Exposure: Protect solutions from light to prevent potential

photodegradation of the dichlorophenyl group.

Inert Atmosphere: For long-term storage of stock solutions, consider purging the vial with

an inert gas like argon or nitrogen before sealing to minimize oxidation.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purity Check: If degradation is suspected, the purity of the compound can be checked

using analytical techniques such as HPLC.

Issue 3: Difficulty in dissolving BD1063 dihydrochloride in water.

Possible Cause: The compound may require energy to fully dissolve in aqueous solutions.

Solution: Use of sonication is recommended to aid dissolution in water. Gentle warming can

also be applied.

Experimental Protocols
Protocol 1: Preparation of a Stock Solution in Water

Weigh the desired amount of BD1063 dihydrochloride powder in a sterile conical tube.

Add the required volume of sterile, deionized water to achieve the desired concentration

(e.g., for a 100 mg/mL stock solution).

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, place the tube in a sonicator water bath and sonicate

for 10-15 minutes, or until the solution is clear.

For sterile applications, filter the solution through a 0.22 µm syringe filter.

Use the solution immediately. It is not recommended to store aqueous solutions for more

than one day.

Protocol 2: Assessment of BD1063 Dihydrochloride Purity by HPLC

This is a general guideline and the specific parameters may need to be optimized for your

system.

Mobile Phase Preparation: Prepare a suitable mobile phase, for example, a gradient of

acetonitrile and water with 0.1% trifluoroacetic acid.
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Standard Preparation: Prepare a standard solution of BD1063 dihydrochloride of known

concentration in the mobile phase.

Sample Preparation: Prepare the sample to be tested at a similar concentration to the

standard.

HPLC Analysis:

Inject the standard and sample solutions into the HPLC system.

Use a C18 column.

Monitor the elution profile using a UV detector at a wavelength determined by a UV scan

of the compound (a wavelength around 210 nm is a reasonable starting point).

Data Analysis: Compare the peak area and retention time of the sample to the standard to

determine the purity. The presence of additional peaks may indicate degradation products.
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Caption: BD1063 dihydrochloride acts as an antagonist to the Sigma-1 receptor.
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Caption: A workflow for troubleshooting common issues with BD1063 dihydrochloride.
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Caption: Recommended storage and handling procedures for BD1063 dihydrochloride.

To cite this document: BenchChem. [long-term stability and storage of BD1063
dihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b030650#long-term-stability-and-storage-of-bd1063-
dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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